Cas no 2034619-55-9 (1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine)

• Product Name: 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine
• CAS No: 2034619-55-9
• MF: C₁₈H₂₀F₃N₅O
• MW: 379.37951374054
• CID: 5355797
• Update Time: 2025-06-22

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• (4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• [4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine

• Inchi： 1S/C18H20F3N5O/c1-24-16(10-14(23-24)12-2-3-12)25-6-8-26(9-7-25)17(27)13-4-5-15(22-11-13)18(19,20)21/h4-5,10-12H,2-3,6-9H2,1H3
• InChI Key： DEPMQGPLONSJPM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(N1CCN(CC1)C1=CC(C2CC2)=NN1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 548
• XLogP3: 2
• Topological Polar Surface Area: 54.3

Additional information on 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine

Introduction to Compound with CAS No. 2034619-55-9 and Its Applications in Modern Pharmaceutical Research

Chemical research continues to advance at a remarkable pace, with novel compounds being discovered and synthesized at an unprecedented rate. Among these, the compound with the CAS number 2034619-55-9 has garnered significant attention due to its unique structural features and potential applications in pharmaceutical development. This compound, formally known as 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine, represents a fascinating example of how intricate molecular architectures can be leveraged to develop innovative therapeutic agents.

The molecular structure of this compound is characterized by a piperazine core, which is a common pharmacophore in many drugs due to its ability to interact with biological targets. The presence of a cyclopropyl group and a methyl-substituted pyrazole ring further enhances its structural complexity, potentially influencing its pharmacokinetic properties and binding affinity. The trifluoromethyl group attached to the pyridine ring adds another layer of functionality, which is often employed in medicinal chemistry to improve metabolic stability and lipophilicity.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The piperazine moiety in this compound suggests potential activity in these pathways, making it a promising candidate for further investigation. Preclinical studies have begun to explore its interactions with various enzymes and receptors, providing insights into its potential therapeutic applications.

One of the most intriguing aspects of this compound is its dual functionality, stemming from the combination of the pyrazole and piperazine rings. The pyrazole ring is known for its ability to engage in hydrogen bonding interactions, while the piperazine ring offers additional binding sites. This dual functionality could be exploited to design molecules that exhibit enhanced selectivity and potency when targeting specific biological pathways.

The introduction of the trifluoromethyl group into the pyridine moiety is particularly noteworthy, as this substitution pattern is frequently observed in bioactive molecules. Trifluoromethyl groups are known to increase metabolic stability by resisting oxidative degradation and can also enhance binding affinity by improving lipophilicity. These properties make this compound an attractive candidate for further development in drug discovery programs.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular docking studies have been performed on this compound using various computational models, which have provided valuable insights into its potential interactions with biological targets. These studies suggest that it may exhibit inhibitory activity against certain enzymes involved in neurotransmitter metabolism, making it a promising candidate for treating neurological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular frameworks with high precision. The synthetic route involves multiple steps, including functional group transformations and protecting group strategies, which highlight the expertise required to develop such molecules. The successful synthesis of this compound also underscores the importance of interdisciplinary collaboration between organic chemists and medicinal chemists.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in drug development. The unique structural features of 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine make it a valuable tool for exploring new pharmacological pathways and developing next-generation therapeutics. Future studies will focus on optimizing its chemical properties and evaluating its efficacy in preclinical models.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in agrochemicals and other industrial applications where precise molecular interactions are required. Additionally, the principles learned from studying this compound could be applied to the development of other novel molecules with similar structural motifs.

In conclusion, the compound with CAS number 2034619-55-9, specifically 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine, represents a significant advancement in chemical research with potential applications across multiple fields. Its complex molecular architecture and unique functional groups make it a promising candidate for further investigation, offering new opportunities for therapeutic development and industrial innovation.